Cas no 2228627-03-8 (1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine)

• Product Name: 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine
• CAS No: 2228627-03-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5766848
• PubChem ID: 165704698
• Update Time: 2025-05-30

1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[(6-methoxy-1,3-dioxaindan-5-yl)methyl]-N-methylcyclopropan-1-amine
• 2228627-03-8
• EN300-1989930
• 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine

• Inchi： 1S/C13H17NO3/c1-14-13(3-4-13)7-9-5-11-12(17-8-16-11)6-10(9)15-2/h5-6,14H,3-4,7-8H2,1-2H3
• InChI Key： PFMFWMXQFQFQJD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C2C(=CC=1CC1(CC1)NC)OCO2

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.7Ų

Additional information on 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine

Comprehensive Analysis of 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228627-03-8): Properties, Applications, and Research Insights

The compound 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine (CAS No. 2228627-03-8) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This cyclopropylamine derivative, characterized by its methoxy-dioxaindan moiety, presents a fascinating case study for researchers exploring novel bioactive molecules and pharmaceutical intermediates.

From a structural perspective, this compound combines a methylcyclopropanamine core with a 6-methoxy-1,3-dioxaindan substituent, creating a molecular architecture that may influence its physicochemical properties and biological interactions. The presence of both amine and ether functional groups suggests potential for hydrogen bonding and specific molecular recognition patterns, making it particularly interesting for medicinal chemistry applications.

Recent literature searches indicate growing interest in compounds with dioxaindan scaffolds, particularly in the context of central nervous system research. While the specific pharmacological profile of CAS 2228627-03-8 requires further investigation, structural analogs have shown promise in modulating certain neurotransmitter systems. This has led to increased academic and industrial research into similar heterocyclic amine compounds.

The synthesis of 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine typically involves multi-step organic transformations, with key steps including the construction of the dioxaindan ring system and subsequent amine alkylation. Modern green chemistry approaches are being explored to optimize its production, addressing current concerns about sustainable pharmaceutical manufacturing.

Analytical characterization of this compound presents several interesting challenges. The methylcyclopropyl moiety introduces conformational constraints, while the methoxy-dioxaindan group contributes to complex spectral patterns in NMR and mass spectrometry. Advanced techniques like 2D-NMR and high-resolution mass spectrometry are typically employed for complete structural elucidation.

In the context of current research trends, this compound aligns with several hot topics in chemical biology. The cyclopropylamine group is known to serve as a valuable mechanism-based inhibitor in certain enzymatic systems, while the dioxaindan scaffold appears in various natural product-inspired drug discovery programs. These connections make CAS 2228627-03-8 particularly relevant to contemporary drug design methodologies.

From a computational chemistry perspective, molecular modeling studies of 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine reveal interesting electronic properties. The compound's three-dimensional structure and electron distribution patterns suggest potential for specific molecular interactions, making it a candidate for virtual screening libraries in computer-aided drug discovery.

The stability profile of this compound under various conditions is another area of active investigation. Preliminary studies suggest that the methylcyclopropanamine core provides enhanced stability compared to simpler aliphatic amines, while the dioxaindan system may confer resistance to certain oxidative degradation pathways. These properties are particularly relevant for formulation science applications.

In the broader context of chemical space exploration, CAS 2228627-03-8 represents an interesting example of molecular hybridization, combining structural elements from different pharmacophore classes. This approach has become increasingly popular in modern fragment-based drug discovery, where such hybrid molecules can serve as valuable starting points for lead optimization.

As research into 1-(6-methoxy-1,3-dioxaindan-5-yl)methyl-N-methylcyclopropan-1-amine continues, several key questions emerge that are frequently searched in academic databases: What are the potential biological targets of this compound? How does its structure-activity relationship compare to similar heterocyclic amines? What novel synthetic routes could improve its accessibility for research purposes? These questions highlight the compound's relevance to current chemical biology investigations.

The patent landscape surrounding this chemical entity shows gradual growth, with several applications mentioning related structures in contexts ranging from material science to pharmaceutical development. This intellectual property activity suggests increasing commercial interest in this class of compounds.

From a safety and handling perspective, while CAS 2228627-03-8 is not classified as hazardous, standard laboratory precautions for handling amine-containing compounds should be observed. Proper personal protective equipment and chemical hygiene practices are recommended when working with this material in research settings.

Looking forward, the scientific community anticipates more detailed studies on this compound's potential applications. Its unique combination of structural features positions it as an interesting candidate for further exploration in various domains of chemical research and molecular design.